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Compound of Interest

3-(Dimethylamino)propyl! chloride
Compound Name:
hydrochloride

Cat. No.: B119427

Essential Safety and Handling Guide for 3-
(Dimethylamino)propyl Chloride Hydrochloride

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate safety, operational, and disposal
information for 3-(Dimethylamino)propyl chloride hydrochloride (CAS No. 5407-04-5).

Chemical Overview: 3-(Dimethylamino)propyl chloride hydrochloride is a white to off-white
crystalline solid.[1] It is hygroscopic, meaning it readily absorbs moisture from the air, and is
soluble in water.[1] This compound is primarily used as an intermediate in the synthesis of

pharmaceuticals and other chemicals.[1]

Hazard Identification and Classification

This chemical is classified as hazardous.[2] The primary hazards associated with 3-
(Dimethylamino)propyl chloride hydrochloride are summarized in the table below.
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Hazard Classification

GHS Hazard Statement

Acute toxicity, Oral (Category 4)

H302: Harmful if swallowed[3][4][5][6]

Skin irritation (Category 2)

H315: Causes skin irritation[3][4]

Serious eye irritation (Category 2)

H319: Causes serious eye irritation[3][4]

Specific target organ toxicity — single exposure
(Category 3), Respiratory system

H335: May cause respiratory irritation[4]

Hazardous to the aquatic environment, long-
term hazard (Category 3)

H412: Harmful to aquatic life with long lasting
effects[3]

Signal Word: Warning[2][3][4]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is crucial to ensure personal safety when handling this

substance.

Protection Type

Specification

Eye/Face Protection

Weatr tightly fitting safety goggles with side-
shields conforming to EN 166 (EU) or NIOSH
(US) approved standards.[3][7]

Skin Protection

Handle with chemical-impermeable gloves that
have been inspected prior to use.[3][7] Wear
appropriate protective clothing to prevent skin
exposure. A complete suit protecting against
chemicals may be necessary depending on the
concentration and amount of the substance
handled.[2][7]

Respiratory Protection

If exposure limits are exceeded or irritation is
experienced, use a full-face respirator.[3] For
nuisance exposures, a type P95 (US) or type P1
(EU EN 143) particle respirator is

recommended.[7]
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Handling and Storage Procedures

Proper handling and storage are essential to maintain the integrity of the chemical and the
safety of the laboratory environment.

Handling:

Handle in a well-ventilated place.[3]

Avoid contact with skin and eyes.[3][7]

Avoid the formation of dust and aerosols.[3][7]

Do not eat, drink, or smoke when using this product.[3][5][6]

Wash hands thoroughly after handling.[3][5][6][7]
Storage:

o Store in a dry, cool, and well-ventilated place.[2][3][7]
o Keep the container tightly closed.[2][3][7]

e The substance is hygroscopic and sensitive to moisture.[1]

First-Aid Measures

In case of exposure, immediate action is required.
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Exposure Route First-Aid Procedure

Move the person into fresh air. If not breathing,

If Inhaled _ o o o
give artificial respiration. Consult a physician.[7]
Take off contaminated clothing immediately.

In Case of Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[3][7]

Rinse cautiously with water for at least 15

minutes.[3][7] Remove contact lenses, if present
In Case of Eye Contact ] o o

and easy to do. Continue rinsing. If eye irritation

persists, get medical advice/attention.[3][5][6]

Rinse mouth with water.[7] Call a POISON

CENTER or doctor/physician if you feel unwell.
If Swallowed ) :

[6] Never give anything by mouth to an

unconscious person.[7]

Spill and Disposal Procedures

Spill Response: In the event of a spill, use personal protective equipment and avoid dust
formation.[7] Evacuate personnel to safe areas.[7] Do not let the product enter drains.[7] Pick
up and arrange disposal without creating dust. Sweep up and shovel the material into suitable,
closed containers for disposal.[7]

Waste Disposal: Dispose of the contents and container in accordance with local, regional,
national, and international regulations.[3] Offer surplus and non-recyclable solutions to a
licensed disposal company.[7] Contaminated packaging should be disposed of as an unused
product.[7]

Experimental Workflow: Handling and Use

The following diagram outlines a standard workflow for handling 3-(Dimethylamino)propyl
chloride hydrochloride in a laboratory setting, from preparation to disposal.
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Caption: Standard laboratory workflow for handling 3-(Dimethylamino)propyl chloride
hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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